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Compound of Interest

Compound Name: Briciclib

Cat. No.: B1667788 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Briciclib (also known as ON 014185) is a water-soluble derivative of the small

molecule ON 013100.[1][2] It functions as a potent inhibitor of the eukaryotic translation

initiation factor 4E (eIF4E).[1][3] By targeting eIF4E, Briciclib effectively blocks the translation

of cyclin D1 mRNA, leading to decreased levels of Cyclin D1 protein.[4] This down-regulation of

Cyclin D1, a critical regulator of cell cycle progression, induces cell cycle arrest and apoptosis

in cancer cells where it is overexpressed.[4] Briciclib has demonstrated inhibitory activity

against a range of cancer cell lines, including mantle cell leukemia, breast, and gastric cancers,

with GI₅₀ values in the low nanomolar range.[2][3][5]

Proper preparation, storage, and application of Briciclib stock solutions are critical for

obtaining reproducible and accurate results in in vitro studies. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving Briciclib for use in cell-based assays.[5] These application

notes provide a detailed protocol for the preparation of a Briciclib stock solution in DMSO,

along with guidelines for its storage and use in a typical cell proliferation assay.
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Property Value Reference

Molecular Formula C₁₉H₂₃O₁₀PS [3][4]

Molecular Weight 474.42 g/mol [3][4]

CAS Number 865783-99-9 [2][3]

Appearance White to off-white solid [3]

Table 2: Solubility of Briciclib
Solvent Solubility Reference

DMSO ≥30 mg/mL [2][3][5]

DMSO 95 mg/mL (200.24 mM) [1]

Water Insoluble [1]

Ethanol Insoluble [1]

Note: The solubility of Briciclib

in DMSO can be significantly

impacted by moisture. It is

highly recommended to use

fresh, anhydrous (hygroscopic)

DMSO for stock solution

preparation.[1][3]

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C ≥ 3 years [3]

Solid Powder 4°C 2 years [3]

Stock Solution in

DMSO
-20°C 1 year [3]

Stock Solution in

DMSO
-80°C 2 years [3]

Note: To prevent

degradation from

repeated freeze-thaw

cycles, it is

recommended to

aliquot the stock

solution into single-

use volumes.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Briciclib Stock
Solution in DMSO
Materials and Equipment:

Briciclib powder (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-analysis Calculation:

Determine the mass of Briciclib powder required to make the desired concentration and

volume of the stock solution.

The formula to use is: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x

Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 474.42 g/mol = 4.74 mg

Weighing Briciclib:

Under a fume hood, carefully weigh out the calculated amount (e.g., 4.74 mg) of Briciclib
powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or cryovial.

Dissolution:

Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the

Briciclib powder.

Cap the tube securely.

Vortex the solution thoroughly until the Briciclib powder is completely dissolved. The

solution should be clear. Gentle warming in a water bath (≤37°C) can be used to aid

dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C as recommended in Table 3.[3]

Protocol 2: Application in a Cell Proliferation Assay (e.g.,
MTT/XTT Assay)
This protocol outlines the use of the Briciclib stock solution to determine its effect on the

proliferation of a cancer cell line.

Procedure:

Cell Seeding:

Culture the desired cancer cell line under standard conditions.

Trypsinize and count the cells. Seed the cells into a 96-well microplate at a predetermined

optimal density (e.g., 2,000-10,000 cells/well in 100 µL of media).

Incubate the plate for 24 hours to allow cells to attach.

Preparation of Working Solutions:

Thaw one aliquot of the 10 mM Briciclib stock solution.

Prepare a series of serial dilutions of Briciclib in sterile cell culture medium. For example,

to test concentrations from 1 nM to 1 µM, first prepare an intermediate dilution of the 10

mM stock in media, and then perform serial dilutions from this intermediate stock.

Important: The final concentration of DMSO in the wells should be kept constant across all

treatments (including the vehicle control) and should typically not exceed 0.5% to avoid

solvent-induced cytotoxicity.

Cell Treatment:

Carefully remove the old media from the wells.
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Add 100 µL of the prepared Briciclib working solutions to the corresponding wells.

Include wells treated with media containing the same final concentration of DMSO as the

highest drug concentration as a vehicle control. Also include untreated or "media only"

wells as a negative control.

Incubation:

Incubate the plate for the desired treatment period (e.g., 48, 72, or 96 hours) under

standard cell culture conditions.

Cell Viability Assessment:

Following incubation, assess cell viability using a standard method such as an MTT or

XTT assay according to the manufacturer's protocol. This typically involves adding the

reagent to each well, incubating for a specified time, and then measuring the absorbance

on a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the results on a graph with Briciclib concentration on the x-axis (log scale) and

percent viability on the y-axis.

Use a non-linear regression analysis to determine the GI₅₀ (concentration that causes

50% inhibition of cell growth).
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Caption: Briciclib inhibits eIF4E, blocking Cyclin D1 translation and G1/S cell cycle

progression.

Experimental Workflow for Cell-Based Assay
1. Prepare 10 mM

Briciclib Stock in DMSO
3. Prepare Serial Dilutions
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5. Incubate for
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6. Add Cell Viability
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8. Analyze Data &
Calculate GI₅₀
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Caption: Workflow for evaluating Briciclib's anti-proliferative effects using a cell-based assay.

Safety Precautions
Briciclib is a potent bioactive compound and should be handled with care. This material should

be considered hazardous until further information is available.[5] Always wear appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-

resistant gloves, when handling the solid compound and its solutions. All weighing and solution

preparation should be performed in a chemical fume hood to avoid inhalation of the powder.

Consult the Safety Data Sheet (SDS) for this product before use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

4. Briciclib | C19H23O10PS | CID 11248490 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1667788?utm_src=pdf-body
https://www.benchchem.com/product/b1667788?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667788?utm_src=pdf-body
https://www.benchchem.com/product/b1667788?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/22989.pdf
https://cdn.caymanchem.com/cdn/insert/22989.pdf
https://www.benchchem.com/product/b1667788?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/briciclib.html
https://www.caymanchem.com/product/22989/briciclib
https://www.medchemexpress.com/Briciclib.html
https://pubchem.ncbi.nlm.nih.gov/compound/Briciclib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Application Notes: Preparation and Use of Briciclib
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667788#preparing-briciclib-stock-solution-with-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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